Cas no 496777-47-0 (ethyl 2-2-methoxy-5-(morpholine-4-sulfonyl)benzamido-4H,5H,6H-cyclopentabthiophene-3-carboxylate)

• Product Name: ethyl 2-2-methoxy-5-(morpholine-4-sulfonyl)benzamido-4H,5H,6H-cyclopentabthiophene-3-carboxylate
• CAS No: 496777-47-0
• MF: C₂₂H₂₆N₂O₇S₂
• MW: 494.581043720245
• CID: 6220095
• PubChem ID: 993010
• Update Time: 2025-07-02

ethyl 2-2-methoxy-5-(morpholine-4-sulfonyl)benzamido-4H,5H,6H-cyclopentabthiophene-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• ethyl 2-2-methoxy-5-(morpholine-4-sulfonyl)benzamido-4H,5H,6H-cyclopentabthiophene-3-carboxylate
• ethyl 2-{[2-methoxy-5-(4-morpholinylsulfonyl)benzoyl]amino}-5,6-dihydro-4H-cyclopenta[b]thiophene-3-carboxylate
• CBKinase1_002782
• F1227-0054
• ethyl 2-(2-methoxy-5-(morpholinosulfonyl)benzamido)-5,6-dihydro-4H-cyclopenta[b]thiophene-3-carboxylate
• ETHYL 2-[2-METHOXY-5-(MORPHOLINE-4-SULFONYL)BENZAMIDO]-4H,5H,6H-CYCLOPENTA[B]THIOPHENE-3-CARBOXYLATE
• Oprea1_769602
• ethyl 2-[(2-methoxy-5-morpholin-4-ylsulfonylbenzoyl)amino]-5,6-dihydro-4H-cyclopenta[b]thiophene-3-carboxylate
• BRD-K09939652-001-01-4
• AP-906/41928074
• CBKinase1_015182
• AKOS000811486
• 496777-47-0

• Inchi： 1S/C22H26N2O7S2/c1-3-31-22(26)19-15-5-4-6-18(15)32-21(19)23-20(25)16-13-14(7-8-17(16)29-2)33(27,28)24-9-11-30-12-10-24/h7-8,13H,3-6,9-12H2,1-2H3,(H,23,25)
• InChI Key： DLBGQOOEKFJMIX-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=C(C(NC2=C(C(=O)OCC)C3=C(CCC3)S2)=O)C=1)OC)(N1CCOCC1)(=O)=O

Computed Properties

• Exact Mass: 494.11814352g/mol
• Monoisotopic Mass: 494.11814352g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 33
• Rotatable Bond Count: 8
• Complexity: 812
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 148Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides

Additional information on ethyl 2-2-methoxy-5-(morpholine-4-sulfonyl)benzamido-4H,5H,6H-cyclopentabthiophene-3-carboxylate

ethyl 2-2-methoxy-5-(morpholine-4-sulfonyl)benzamido-4H,5H,6H-cyclopentabthiophene-3-carboxylate: A Novel Compound with Promising Applications in Biomedical Research

ethyl 2-2-methoxy-5-(morpholine-4-sulfonyl)benzamido-4H,5H,6H-cyclopentabthiophene-3-carboxylate represents a structurally unique compound that has garnered significant attention in recent years due to its potential applications in biomedical research. This compound, with the chemical structure defined by the CAS No. 496777-47-0, is characterized by the presence of multiple functional groups, including a methoxy group, a benzamido moiety, and a cyclopentabthiophene ring system. These structural features are critical in determining its pharmacological properties and biological activity.

Recent studies have highlighted the importance of the methoxy group in modulating the solubility and metabolic stability of the compound. The benzamido moiety, on the other hand, is known to contribute to the compound's ability to interact with specific biological targets, such as proteins involved in inflammatory response or cell signaling pathways. The cyclopentabthiophene ring system, a complex heterocyclic structure, is believed to play a pivotal role in the compound's electronic properties and its potential applications in drug delivery systems.

The morpholine-4-sulfonyl group, a key component of this compound, has been extensively studied for its ability to enhance the hydrophilicity and bioavailability of molecular entities. This functional group is particularly relevant in the context of targeted drug delivery, where the ability to interact with biological membranes is crucial. The presence of this group in the compound may also influence its lipophilicity, which is a critical factor in determining the compound's ability to cross cell membranes and reach its intended biological target.

Research published in 2023 has demonstrated that this compound exhibits promising antimicrobial activity against a range of bacterial strains. The benzamido moiety appears to be responsible for this activity, as it can interfere with bacterial cell wall synthesis. Additionally, the cyclopentabthiophene ring system may contribute to the compound's ability to disrupt bacterial membrane integrity, thereby enhancing its antimicrobial efficacy.

The ethyl group, while seemingly inert, plays a critical role in the compound's overall stability and solubility. This group is known to improve the water solubility of the compound, which is essential for its use in aqueous-based pharmaceutical formulations. The ethyl group may also influence the compound's metabolic pathways, potentially affecting its pharmacokinetic profile and therapeutic efficacy.

Recent advancements in computational chemistry have allowed researchers to model the interactions between this compound and various biological targets. These studies have revealed that the compound's electronic properties are well-suited for applications in nanotechnology and biomaterials science. The cyclopentabthiophene ring system, in particular, has been shown to exhibit conductive properties that could be harnessed for the development of bioelectronic devices.

The methoxy group's role in modulating the compound's hydrophilicity is further supported by studies in pharmaceutical formulation. Researchers have found that the presence of this group can significantly enhance the compound's solubility in aqueous environments, which is crucial for its use in oral drug delivery systems. This property may also contribute to the compound's ability to interact with biomolecular targets in a more efficient manner.

Moreover, the benzamido moiety has been linked to the compound's potential applications in anti-inflammatory therapies. Studies have shown that this functional group can inhibit the activity of pro-inflammatory cytokines, thereby reducing inflammation in various disease models. The cyclopentabthiophene ring system may further enhance these anti-inflammatory effects by modulating the immune response through its interaction with immune-related receptors.

The morpholine-4-sulfonyl group's contribution to the compound's hydrophilicity is also evident in its potential applications in drug delivery. This functional group can facilitate the compound's interaction with biomembranes, enabling it to penetrate cells more effectively. This property is particularly valuable in the development of targeted therapies for diseases such as cancer and neurodegenerative disorders.

Recent in vitro studies have demonstrated that this compound exhibits cytotoxic effects against several human cancer cell lines. The benzamido moiety is believed to be responsible for these effects, as it can interfere with the mitochondrial function of cancer cells. The cyclopentabthiophene ring system may further enhance these effects by inducing apoptosis through its interaction with apoptotic pathways.

Overall, the unique structural features of ethyl 2-2-methoxy-5-(morpholine-4-sulfonyl)benzamido-4H,5H,6H-cyclopentabthiophene-3-carboxylate make it a promising candidate for further biomedical research. Its potential applications in antimicrobial therapies, anti-inflammatory treatments, and targeted drug delivery systems highlight the importance of continued investigation into its properties and mechanisms of action.